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Compound of Interest

Compound Name: Columbinic acid

CAS No.: 2441-53-4

Cat. No.: B1246435 Get Quote

) Methodology: GC-FID, GC-MS, Ag-Ion Chromatography Target Matrix: Biological Tissues,
Seed Oils (Aquilegia spp.), Nutraceutical Formulations[1]

Executive Summary & Analyte Profile
Columbinic acid (trans-5, cis-9, cis-12-octadecatrienoic acid) is a rare geometric isomer of

-linolenic acid (GLA) found primarily in the seed oils of the Ranunculaceae family, specifically
the genus Aquilegia (Columbine).[1] Unlike common polyunsaturated fatty acids (PUFAs), the
presence of a trans-double bond at the

position confers unique biological properties, including potential anti-inflammatory effects
similar to essential fatty acids but with distinct metabolic pathways.[1]

Analytical Challenge: The primary challenge in analyzing columbinic acid is resolving it from

its structural isomers:

Pinolenic Acid:

(all-cis)[1]

-Linolenic Acid (GLA):

[1]
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-Linolenic Acid (ALA):

[1]

Standard non-polar GC columns (e.g., DB-5) often fail to separate these isomers efficiently.[1]

This protocol utilizes high-polarity capillary columns and Silver-Ion (Ag+) Chromatography to

ensure baseline resolution.[1]

Chemical Profile
Property Specification

Common Name Columbinic Acid

IUPAC Name (5E,9Z,12Z)-octadeca-5,9,12-trienoic acid

Shorthand

Molecular Formula

Molecular Weight 278.43 g/mol

Key Feature -trans double bond

Standards Strategy: Sourcing & Validation
Due to the rarity of pure synthetic columbinic acid, researchers often must validate their

peaks using a Biological Reference Material (BRM) if a certified reference material (CRM) is

unavailable from suppliers like Matreya, Cayman Chemical, or Larodan.

A. Commercial Standards
Primary Source: Check catalogs for Methyl (5E,9Z,12Z)-octadecatrienoate.

Purity Requirement: >98% by GC-FID.

B. Biological Reference Material (The "Columbine"
Standard)
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If a synthetic standard is inaccessible, Aquilegia vulgaris (Common Columbine) seed oil is the

gold-standard natural reference, containing up to 60% columbinic acid.

Protocol: Preparation of Working Standard from Seeds

Source: Obtain authenticated Aquilegia vulgaris seeds (commercial nurseries or botanical

collections).

Extraction: Crush 100 mg of seeds. Extract with 2 mL Hexane:Isopropanol (3:2 v/v).

Methylation: Transesterify directly (see Section 3) to generate FAMEs.[2]

Validation: The major peak appearing after C18:2n-6 (Linoleic) and distinct from GLA on a

cyano-phase column is Columbinic Acid.[1]

Sample Preparation Protocols
Workflow Visualization

Biological Sample
(Seed/Tissue)

Lipid Extraction
(Folch/Bligh-Dyer)

 Homogenize Derivatization
(Acid-Catalyzed Methylation)

 Dry N2 Phase Separation
(Hexane Recovery)

 +H2O/Hexane GC Vial
(Ready for Analysis)

 Filter

Click to download full resolution via product page

Caption: Step-by-step lipid extraction and derivatization workflow for fatty acid analysis.

Protocol A: Lipid Extraction (Modified Folch)
Reagents: Chloroform (CHCl

), Methanol (MeOH), 0.9% NaCl.[1]

Procedure:

Homogenize 50-100 mg tissue in 2 mL CHCl

:MeOH (2:1 v/v).

Vortex for 1 min; incubate at room temp for 20 min.
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Add 0.4 mL 0.9% NaCl (induces phase separation).

Centrifuge at 2000 x g for 5 min.

Collect the lower organic phase (lipids) into a clean glass tube.

Evaporate to dryness under a gentle stream of Nitrogen (

).

Protocol B: Derivatization (FAME Synthesis)
Critical: Avoid alkaline hydrolysis if free fatty acids are the target, but for total lipid profiling, acid

catalysis is preferred to ensure methylation of all lipid classes. Warning: Prolonged heating with

strong acids can cause cis/trans isomerization; adhere strictly to times.

Reconstitute dried lipid extract in 1 mL Boron Trifluoride (

) in Methanol (14%) or 1%

in Methanol.

Add 0.5 mL Toluene (solubilizes non-polar lipids).

Heat at 90°C for 45 minutes (sealed teflon-lined cap).

Cool to room temperature.

Add 1 mL Hexane and 1 mL distilled water.

Vortex vigorously; centrifuge.

Transfer the top Hexane layer (containing FAMEs) to a GC vial.

Analytical Workflows
Method I: High-Polarity GC-FID/MS (Isomer Separation)
This is the primary method for quantification.[1] The high polarity of biscyanopropyl columns is

required to separate the
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-trans isomer from other C18:3 isomers.

Instrument: GC-FID (Quantification) or GC-MS (Identification).[1]

Column:SP-2560 or CP-Sil 88 (100 m x 0.25 mm x 0.20 µm).[1] Note: 100m length is

recommended for complete isomer resolution.

Carrier Gas: Helium (constant flow 1.0 mL/min) or Hydrogen (linear velocity 35 cm/s).

Temperature Program:

Initial: 140°C (hold 5 min).

Ramp 1: 4°C/min to 240°C.

Final: 240°C (hold 15 min).

Injector/Detector: 250°C / 260°C.

Elution Order (Typical on SP-2560):

18:2n-6 (Linoleic)[1]

18:3n-6 (GLA)[1]

18:3

(Columbinic)[1]

18:3n-3 (ALA)[1]

Note: Columbinic acid typically elutes between GLA and ALA on highly polar phases.

Method II: Silver-Ion (Ag+) Chromatography (Validation)
If peak overlap is suspected, Silver-Ion chromatography separates fatty acids based on the

number and geometry of double bonds.[1] Trans double bonds interact less strongly with silver

ions than cis bonds.
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Technique: Ag-HPLC or Ag-TLC.[1]

Column: ChromSpher 5 Lipids (Ag-loaded cation exchange).[1]

Mobile Phase: Hexane:Acetonitrile (Gradient).

Mechanism: Columbinic acid (1 trans, 2 cis) will elute earlier than Pinolenic acid (3 cis)

because the trans bond reduces the

-complex stability with silver.[1]

Isomer Logic Diagram
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Caption: Decision tree for distinguishing Columbinic acid from common C18:3 isomers.

Quality Control & Calculations
Identification Parameters

Equivalent Chain Length (ECL): Calculate ECL using a standard mixture of saturated FAMEs

(C16:0, C18:0, C20:0).
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Where

is the carbon number of the saturated FAME eluting before analyte

.[1]

Mass Spectra (GC-MS): Look for characteristic fragmentation.[1] While isomers have similar

spectra, the molecular ion (m/z 292 for Methyl ester) and specific allylic cleavage patterns

can assist.

Quantification
[1]

: Peak Area

: Internal Standard (C17:0 or C19:0 recommended)

: Response Factor (assume 1.0 for FID if theoretical correction factors are not applied, or
determine using the Aquilegia oil working standard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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To cite this document: BenchChem. [Application Note: Analytical Standards & Protocols for
Columbinic Acid Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246435#analytical-standards-for-columbinic-acid-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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